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Compound of Interest

(2-Chloro-4-
Compound Name:

isopropoxyphenyl)boronic acid

Cat. No.: B151100

Technical Dossier: (2-Chloro-4-
iIsopropoxyphenyl)boronic acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties of (2-Chloro-4-
isopropoxyphenyl)boronic acid, a key reagent in synthetic organic chemistry, particularly in
cross-coupling reactions. Its utility in the formation of carbon-carbon and carbon-heteroatom
bonds makes it a valuable building block in the synthesis of complex molecules, including
active pharmaceutical ingredients.

Core Chemical Data

The fundamental properties of (2-Chloro-4-isopropoxyphenyl)boronic acid are summarized
below. This data is essential for reaction stoichiometry, analytical characterization, and safety
considerations.
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Property Value

Molecular Formula C9H12BCIO3
Molecular Weight 214.45 g/mol [1][2][3][4]
CAS Number 313545-47-0[1][2][3][4]

Synthesis and Experimental Protocols

While specific, detailed experimental protocols for the synthesis of (2-Chloro-4-
isopropoxyphenyl)boronic acid are proprietary and published in various patents and
scientific literature, a general synthetic workflow can be conceptualized. The synthesis of
arylboronic acids typically involves the reaction of an organometallic reagent (like a Grignard or
organolithium reagent) with a trialkyl borate, followed by acidic workup.

Below is a logical workflow representing a common synthetic approach to arylboronic acids,
adapted for this specific molecule.
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Caption: Generalized synthetic workflow for the preparation of (2-Chloro-4-
isopropoxyphenyl)boronic acid.

Application in Suzuki-Miyaura Cross-Coupling

(2-Chloro-4-isopropoxyphenyl)boronic acid is frequently utilized as a coupling partner in the
Suzuki-Miyaura reaction. This palladium-catalyzed cross-coupling reaction is a powerful tool for
constructing biaryl structures, which are common motifs in pharmaceuticals and functional
materials.

The diagram below illustrates the catalytic cycle of a typical Suzuki-Miyaura reaction involving
an aryl halide and (2-Chloro-4-isopropoxyphenyl)boronic acid.
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Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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